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Compound of Interest

Compound Name: Lithium dicyclohexylamide

Cat. No.: B1589649 Get Quote

This guide provides a comprehensive overview of the chemical and physical properties of

lithium dicyclohexylamide, a sterically hindered, non-nucleophilic strong base widely utilized

in organic synthesis.

Chemical Identity and Properties
Lithium dicyclohexylamide, often abbreviated as LDA, is a powerful base with significant

applications in deprotonation reactions where the introduction of a nucleophile is undesirable.

The steric bulk provided by the two cyclohexyl groups is a defining feature of its chemical

behavior, leading to high regioselectivity in reactions such as the formation of kinetic enolates.

Quantitative Data Summary

Property Value References

Molecular Formula C₁₂H₂₂LiN or (C₆H₁₁)₂NLi [1][2][3]

Molecular Weight 187.25 g/mol [2][3]

CAS Number 4111-55-1 [2]

EC Number 223-894-6

Assay ≥97% [2]

Form Solid
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Qualitative Properties:

Appearance: Typically a solid.

Solubility: Partially soluble in benzene and hexanes; soluble in THF.[4]

Reactivity: It is a strong base used for the deprotonation of ketones, esters, and various

other organic compounds.[4] Due to its bulky nature, it is considered a non-nucleophilic

base.[5]

Hazards: Lithium dicyclohexylamide is pyrophoric, air- and moisture-sensitive, and can be

spontaneously flammable in air.[1][4] It is corrosive and extremely destructive to tissues.[4]

Synthesis Protocol
The following section details the experimental methodology for the preparation of lithium
dicyclohexylamide.

Objective: To synthesize lithium dicyclohexylamide from dicyclohexylamine and n-

butyllithium.

Materials:

Dicyclohexylamine

n-Butyllithium in hexanes

Benzene (as a solvent)

Tetrahydrofuran (THF, for dissolution of the final product)

Inert atmosphere apparatus (e.g., Schlenk line)

Reaction flask

Magnetic stirrer

Ice bath
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Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), add a solution of dicyclohexylamine in

hexanes and benzene to a reaction flask.

Cool the flask to 0 °C using an ice bath.

While stirring, slowly add a solution of n-butyllithium in hexanes to the dicyclohexylamine

solution.

Allow the reaction to proceed at 0 °C. The formation of a precipitate indicates the product.

Once the reaction is complete, the solvent can be removed under reduced pressure to yield

lithium dicyclohexylamide as a free-flowing solid.[4]

The resulting solid can then be dissolved in THF for use in subsequent reactions.[4]

Safety Precautions: Both the solid product and its solutions are pyrophoric and sensitive to air

and moisture.[4] The solid is spontaneously flammable in air.[4] Dicyclohexylamine is a

suspected carcinogen.[4] All manipulations should be carried out in a fume hood using

appropriate personal protective equipment.[4]

Logical Relationship of Chemical Properties
The following diagram illustrates the core attributes of lithium dicyclohexylamide and their

interconnections.
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Caption: Chemical properties and applications of Lithium Dicyclohexylamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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